Tert-butyl 4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazol-2-yl)piperazine-1-carboxylate

• Molecular Formula: C18H30BN3O4S
• Molecular Weight: 395.3 g/mol
• IUPAC Name: tert-butyl 4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazol-2-yl]piperazine-1-carboxylate
• InChI: InChI=1S/C18H30BN3O4S/c1-16(2,3)24-15(23)22-10-8-21(9-11-22)14-20-13(12-27-14)19-25-17(4,5)18(6,7)26-19/h12H,8-11H2,1-7H3
• InChI Key: ZYKRMJWZPNBUKA-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CSC(=N2)N3CCN(CC3)C(=O)OC(C)(C)C

Description

MFCD21364788 is a chemical compound with unique properties and applications in various scientific fields. It is known for its stability and reactivity, making it a valuable compound in both research and industrial applications.

Preparation Methods

The synthesis of MFCD21364788 involves several steps, including the use of specific reagents and reaction conditions. The preparation method is designed to ensure high purity and yield, making it suitable for large-scale industrial production. The synthetic route typically involves the use of organic solvents and catalysts to facilitate the reaction.

Chemical Reactions Analysis

MFCD21364788 undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

MFCD21364788 has a wide range of applications in scientific research. In chemistry, it is used as a reagent in various reactions and as a standard for analytical methods. In biology, it is used in the study of cellular processes and as a tool for investigating biochemical pathways. In medicine, it has potential therapeutic applications, including as a drug candidate for treating specific diseases. In industry, it is used in the production of various chemicals and materials.

Mechanism of Action

The mechanism of action of MFCD21364788 involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to these targets and modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

MFCD21364788 is unique in its structure and properties, making it distinct from other similar compounds. Some similar compounds include those with similar functional groups or structural motifs. MFCD21364788 stands out due to its specific reactivity and stability, which make it suitable for a wide range of applications.

Conclusion

MFCD21364788 is a versatile and valuable compound with numerous applications in scientific research and industry. Its unique properties and reactivity make it a key compound in various fields, including chemistry, biology, medicine, and industry.